1-{2-[4-(Trifluoromethyl)piperidin-1-yl]ethyl}imidazolidin-2-one
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The trifluoromethyl group is attached to the piperidine ring.Physical and Chemical Properties Analysis
This compound has a molecular weight of 265.28 g/mol. Other physical and chemical properties such as melting point, boiling point, and density are not specified in the search results .Scientific Research Applications
Alzheimer's Disease Research
A study by Gupta et al. (2020) synthesized and evaluated N-benzylated derivatives of imidazolidin-2-one, closely related to 1-{2-[4-(Trifluoromethyl)piperidin-1-yl]ethyl}imidazolidin-2-one, for anti-Alzheimer's activity. This research explored the analogs based on the lead compound donepezil, a major drug for Alzheimer's management. The compounds showed promising results in in-vivo and in-vitro evaluations, suggesting potential applications in Alzheimer's disease treatment (Gupta et al., 2020).
Antitumor Applications
In the context of cancer research, da Silveira et al. (2017) investigated the antiglioma effects of synthetic thiazolidin-4-ones, structurally related to this compound. The study highlighted the compounds' selective cytotoxicity towards glioma cells without affecting primary astrocytes. This indicates a potential application in glioblastoma multiforme (GBM) treatment, underscoring the compound's antitumor capabilities (E. F. da Silveira et al., 2017).
Serotonin Receptor Antagonism
Perregaard et al. (1992) synthesized a series of compounds including 1-[2-[4-(1H-indol-3-yl)-1-piperidinyl]ethyl]-2-imidazolidinones, which have structural similarities to this compound. These compounds demonstrated high potency and selectivity for serotonin 5-HT2 receptors, suggesting their potential use in developing treatments targeting these receptors (Perregaard et al., 1992).
Chemical Synthesis and Catalysis
Zhang et al. (2009) explored the gold(I)-catalyzed intermolecular hydroamination of 1-alkenes using imidazolidin-2-ones, similar to this compound. This study contributes to the field of chemical synthesis, demonstrating the use of these compounds in catalytic processes (Zhang et al., 2009).
Future Directions
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research may focus on the discovery and biological evaluation of potential drugs containing the piperidine moiety .
Properties
IUPAC Name |
1-[2-[4-(trifluoromethyl)piperidin-1-yl]ethyl]imidazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18F3N3O/c12-11(13,14)9-1-4-16(5-2-9)7-8-17-6-3-15-10(17)18/h9H,1-8H2,(H,15,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQBIMHIJXJNAFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(F)(F)F)CCN2CCNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18F3N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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